(R)-2-hydroxyadipate(2-)

• Molecular Formula: C6H8O5-2
• Molecular Weight: 160.12 g/mol
• IUPAC Name: (2R)-2-hydroxyhexanedioate
• InChI: InChI=1S/C6H10O5/c7-4(6(10)11)2-1-3-5(8)9/h4,7H,1-3H2,(H,8,9)(H,10,11)/p-2/t4-/m1/s1
• InChI Key: OTTXIFWBPRRYOG-SCSAIBSYSA-L
• Isomeric SMILES: C(C[C@H](C(=O)[O-])O)CC(=O)[O-]
• Canonical SMILES: C(CC(C(=O)[O-])O)CC(=O)[O-]

Description

(R)-2-hydroxyadipate(2-) is the conjugate base of (R)-2-hydroxyadipic acid. It is a conjugate base of a (R)-2-hydroxyadipic acid.

Scientific Research Applications

• Biocatalysis and Synthetic Precursor Production : (R)-2-hydroxyadipic acid, derived from 2-hydroxyadipate dehydrogenase, is a chiral precursor for the production of adipic acid, an industrially valuable chemical used in pharmaceuticals and synthetic polymers. This is achieved through protein engineering, inspired by cancer-associated mutations in isocitrate dehydrogenase (Dang, 2012).

• Metabolic Pathway Engineering : Enhancements in the reduction of 2-oxoadipate to (R)-2-hydroxyadipate have been achieved through the directed evolution of (R)-2-hydroxyglutarate dehydrogenase. This improved catalytic efficiency is crucial for bio-based production of adipic acid, a significant platform chemical (Sáez-Jiménez et al., 2022).

• Analytical Chemistry : Rhodamine B hydroxylamide, a fluorescence probe for Cu(2+), operates through a mechanism involving the hydroxylamide group binding to Cu(2+), which catalyzes the hydrolytic cleavage of the amide bond. This reaction is beneficial for detecting copper ions in complex matrices like human serum (Chen et al., 2009).

• Cancer Research and Enzyme Redesign : Insights from cancer genome sequencing have been used to redesign enzymes that catalyze the conversion of 2-oxoadipate to (R)-2-hydroxyadipate, demonstrating a novel approach to enzyme design based on pathological mutations (Reitman et al., 2012).

• Immunometabolism : The accumulation of R-2-hydroxyglutarate in cancer cells with mutant isocitrate dehydrogenase enzymes affects T-cell metabolism and function. This metabolite links environmental context to immune fate and function, impacting CD8+ T-cell differentiation and anti-tumor capacity (Tyrakis et al., 2016).

• Bio-based Production Pathways : The conversion of 2-oxoadipate to (R)-2-hydroxyadipate and its subsequent dehydration to unsaturated adipic acid precursors illustrates the potential for bio-based production pathways in biotechnology (Parthasarathy et al., 2011).